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Compound of Interest

Compound Name: 4-(Ethylamino)benzoic acid

Cat. No.: B1597772 Get Quote

An In-depth Technical Guide to the Safe Handling of 4-(Ethylamino)benzoic acid

This guide provides comprehensive safety and handling protocols for 4-(Ethylamino)benzoic
acid (CAS: 7409-09-8), tailored for researchers, scientists, and professionals in drug

development. The information herein is synthesized from authoritative safety data sheets and

chemical databases to ensure technical accuracy and promote a self-validating system of

laboratory safety.

Core Hazard Identification and Toxicological Profile
4-(Ethylamino)benzoic acid is a chemical compound that, while valuable in research and

synthesis, presents several health hazards that necessitate careful handling.[1][2][3][4]

Understanding the specific nature of these hazards is the foundation of safe laboratory

practice. The compound is classified under the Globally Harmonized System (GHS) with

multiple hazard statements.[1][2][5]

GHS Hazard Classification Summary
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Hazard Class GHS Code Description Source(s)

Acute Toxicity, Oral H302 Harmful if swallowed. [1]

Skin

Corrosion/Irritation
H315 Causes skin irritation. [1][2][4][5]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.
[1][2][4][5]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.
[1][2][4][5]

The primary routes of exposure are inhalation of the dust, direct contact with skin and eyes,

and ingestion.[2][6] The toxicological data indicates that the compound's irritant properties are

of primary concern. Skin contact can lead to redness and irritation, while eye contact is likely to

cause more significant, serious irritation.[2][4][7] Inhalation of the powdered form can irritate the

respiratory tract, and ingestion is harmful.[1][2]

Exposure Controls and Personal Protective
Equipment (PPE)
To mitigate the risks identified, a multi-layered approach combining engineering controls and

appropriate PPE is mandatory.

Engineering Controls
The primary engineering control is to minimize the generation and accumulation of dust and to

keep airborne concentrations low.[3][4]

Ventilation: Always handle 4-(Ethylamino)benzoic acid in a well-ventilated area. For

procedures that may generate significant dust, such as weighing or transferring large

quantities, a certified chemical fume hood is required.[2][3][4]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[2][6]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/9398CD_SDS.pdf
https://www.chemical-label.com/en/ghs/print-clp/7409-09-8/4-ethylaminobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/9398CD_SDS.pdf
https://www.chemical-label.com/en/ghs/print-clp/7409-09-8/4-ethylaminobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/9398CD_SDS.pdf
https://www.chemical-label.com/en/ghs/print-clp/7409-09-8/4-ethylaminobenzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAA1242614&productDescription=4-METHLAMINO+BENZOIC+AC+9+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/9398CD_SDS.pdf
https://www.technopharmchem.com/application/uploads/files/1698831881_4-AMINO_BENZOIC_ACID.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Ethylamino_benzoic-acid
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/7020CR_SDS.pdf
https://aksci.com/sds/9398CD_SDS.pdf
https://www.benchchem.com/product/b1597772?utm_src=pdf-body
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://aksci.com/sds/7020CR_SDS.pdf
https://aksci.com/sds/9398CD_SDS.pdf
https://www.fishersci.ca/store/msds?partNumber=BTB10315CB&productDescription=4-ethylamino-benzoic-acid-97-thermo-scientific&language=en&countryCode=CA
https://www.fishersci.com/store/msds?partNumber=AAA1242614&productDescription=4-METHLAMINO+BENZOIC+AC+9+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The selection of PPE is directly dictated by the compound's hazard profile. The following PPE

is required as a minimum standard when handling 4-(Ethylamino)benzoic acid.[2][3][7][8]

Protection Type Specification Rationale and Causality

Eye/Face

Safety goggles with side-

shields conforming to EN166

(EU) or NIOSH (US)

standards.

Protects against airborne dust

particles and splashes, directly

addressing the H319 "Causes

serious eye irritation" hazard.

[2][8]

Hand
Chemically compatible,

impervious gloves (e.g., nitrile).

Prevents direct skin contact,

mitigating the H315 "Causes

skin irritation" hazard. Gloves

must be inspected before use

and removed carefully to avoid

skin contamination.[2][7]

Body Laboratory coat.

Protects skin and personal

clothing from contamination.[2]

[8]

Respiratory

Required when dusts are

generated. A NIOSH/MSHA-

approved respirator with a

particulate filter may be

necessary if engineering

controls are insufficient.

Minimizes the risk of inhaling

dust, addressing the H335

"May cause respiratory

irritation" hazard.[6][7]

Standard Operating Protocol for Handling
This section outlines a self-validating workflow for the safe handling of solid 4-
(Ethylamino)benzoic acid. Adherence to this protocol minimizes exposure and ensures

procedural integrity.

Step-by-Step Handling Procedure
Preparation: Don all required PPE as specified in Section 2.2. Designate a specific handling

area, preferably within a chemical fume hood.
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Weighing: Tare a suitable container on an analytical balance. Carefully transfer the desired

amount of 4-(Ethylamino)benzoic acid to the container using a spatula. Minimize dust

generation during this process.

Container Sealing: Tightly close the primary container of the chemical immediately after use.

[2][3]

Dissolution (if applicable): If preparing a solution, add the solvent to the weighed solid slowly.

Ensure the process is conducted in a fume hood.

Cleanup: Decontaminate the spatula and weighing vessel. Wipe down the balance and

surrounding work area with a damp cloth to remove any residual dust.

Waste Disposal: Dispose of contaminated materials (e.g., weigh boats, wipes, gloves) in a

designated, sealed waste container according to institutional and local regulations.[2][8]

Post-Handling: Wash hands thoroughly with soap and water after removing gloves.[2][3][7]

Workflow Diagram: Safe Handling of 4-
(Ethylamino)benzoic acid
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Preparation

Handling

Post-Handling

Don Required PPE

Designate Handling Area
(Fume Hood)

Weigh Solid Chemical

Seal Stock Container Prepare Solution (if needed)

Clean Work Area & Equipment

Dispose of Waste

Wash Hands Thoroughly
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Exposure Event Occurs

What is the exposure type?

Inhalation

 Inhalation 

Skin Contact

 Skin 

Eye Contact

 Eye 

Ingestion

 Ingestion 

Move to Fresh Air
Keep Comfortable

Wash with Soap & Water (15 min)
Remove Contaminated Clothing

Rinse with Water (15 min)
Remove Contacts

Rinse Mouth
Drink Water

Seek Medical Attention
(If symptoms persist or as specified)

IMMEDIATELY

Click to download full resolution via product page

Caption: Decision-making flow for first aid after an exposure event.

References
PubChem. (n.d.). 4-(Ethylamino)benzoic acid. National Center for Biotechnology
Information.
Techno PharmChem. (n.d.). 4 - AMINO BENZOIC ACID MATERIAL SAFETY DATA SHEET.
PubChem. (n.d.). Benzoic acid, 4-(ethylamino)-, ethyl ester. National Center for
Biotechnology Information.
PubChem. (n.d.). 4-Amino-2-(ethylamino)benzoic acid. National Center for Biotechnology
Information.
ECHA. (n.d.). 4-(Ethylamino)benzoic acid Chemical Label. European Chemicals Agency.
NIST. (2015). Safety Data Sheet: Benzoic acid. National Institute of Standards and
Technology.
Carl ROTH. (n.d.). Safety Data Sheet: 4-Aminobenzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1597772?utm_src=pdf-body-img
https://www.benchchem.com/product/b1597772?utm_src=pdf-body
https://www.benchchem.com/product/b1597772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1597772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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